Cas no 372100-00-0 (1H-Indole-6-carboxaldehyde,4-ethoxy-1-ethyl-)

• Product name: 1H-Indole-6-carboxaldehyde,4-ethoxy-1-ethyl-
• CAS No: 372100-00-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 297863
• PubChem ID: 22742915

1H-Indole-6-carboxaldehyde,4-ethoxy-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxaldehyde,4-ethoxy-1-ethyl-
• 1H-Indole-6-carboxaldehyde,4-ethoxy-1-ethyl-(9CI)
• 372100-00-0
• SCHEMBL6872804
• 4-ethoxy-1-ethyl-1h-indole-6-carbaldehyde

• Inchi： InChI=1S/C13H15NO2/c1-3-14-6-5-11-12(14)7-10(9-15)8-13(11)16-4-2/h5-9H,3-4H2,1-2H3
• InChI Key： PJQWFVYYHUTWIH-UHFFFAOYSA-N
• SMILES： CCOC1=CC(C=O)=CC2N(C=CC1=2)CC

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 31.23